Cas no 2680748-38-1 (tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate)
tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate
- EN300-28289000
- 2680748-38-1
- tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate
-
- Inchi: 1S/C15H23N3O3/c1-6-8-18-9-7-13(16-18)12-17(10-11-20-5)14(19)21-15(2,3)4/h1,7,9H,8,10-12H2,2-5H3
- InChI Key: SPVPCRAGUBNKSV-UHFFFAOYSA-N
- SMILES: O(C(N(CCOC)CC1C=CN(CC#C)N=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.17394160g/mol
- Monoisotopic Mass: 293.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.6Ų
tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28289000-0.05g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 0.05g |
$1368.0 | 2025-03-19 | |
| Enamine | EN300-28289000-0.1g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 0.1g |
$1433.0 | 2025-03-19 | |
| Enamine | EN300-28289000-0.25g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 0.25g |
$1498.0 | 2025-03-19 | |
| Enamine | EN300-28289000-0.5g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 0.5g |
$1563.0 | 2025-03-19 | |
| Enamine | EN300-28289000-1.0g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 1.0g |
$1629.0 | 2025-03-19 | |
| Enamine | EN300-28289000-2.5g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 2.5g |
$3191.0 | 2025-03-19 | |
| Enamine | EN300-28289000-5.0g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 5.0g |
$4722.0 | 2025-03-19 | |
| Enamine | EN300-28289000-10.0g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 95.0% | 10.0g |
$7004.0 | 2025-03-19 | |
| Enamine | EN300-28289000-1g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 1g |
$1629.0 | 2023-09-08 | ||
| Enamine | EN300-28289000-5g |
tert-butyl N-(2-methoxyethyl)-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate |
2680748-38-1 | 5g |
$4722.0 | 2023-09-08 |
tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate
Professional Introduction to Compound with CAS No. 2680748-38-1 and Product Name: Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate
The compound with the CAS number 2680748-38-1 and the product name Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and bioorganic chemistry. The unique combination of functional groups, including a tert-butyl group, a 2-methoxyethyl moiety, and a propargyl-substituted pyrazole ring, makes it a versatile intermediate for synthesizing novel pharmacophores.
In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrazole scaffolds. Pyrazole derivatives are known for their broad spectrum of biological activities, making them valuable candidates for therapeutic intervention. The presence of the propargyl group in this compound not only enhances its reactivity but also opens up possibilities for further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.
The Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate molecule exhibits interesting physicochemical properties that make it suitable for various applications. The tert-butyl group contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. On the other hand, the 2-methoxyethyl chain introduces polarity, enhancing solubility in both aqueous and organic solvents. This balance is often sought after in drug candidates to ensure adequate bioavailability while maintaining stability during formulation and storage.
Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, compounds with pyrazole cores have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The specific substitution pattern in Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate positions it as a potential lead compound for further investigation in these areas. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with biological targets at the molecular level.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The propargyl-substituted pyrazole ring is a key intermediate that must be carefully handled to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have significantly improved the efficiency of these processes. These innovations not only reduce the time and resources required for synthesis but also enhance scalability, making it feasible to produce larger quantities for preclinical and clinical studies.
In the realm of drug discovery, computational chemistry plays an increasingly vital role in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate interactions between Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate and target proteins. These simulations help identify potential binding sites and optimize lead structures for better efficacy. Additionally, virtual screening algorithms have been used to mine large databases of compounds, identifying those with similar scaffolds but potentially improved pharmacokinetic profiles.
The compound's unique structure also makes it an attractive candidate for developing probes in biochemical research. By tagging it with fluorescent or radioactive labels, researchers can study its interaction with biological systems in real-time. Such studies provide invaluable insights into metabolic pathways and signaling cascades, which are often disrupted in disease states. Understanding these mechanisms is crucial for designing targeted therapies that address the root causes of pathological conditions.
As research progresses, the applications of Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate are expected to expand beyond traditional pharmaceuticals. Its potential use in materials science, agrochemicals, and specialty chemicals is being explored due to its versatile reactivity and functional diversity. Collaborative efforts between academia and industry are likely to drive innovation further by combining experimental expertise with computational modeling.
In conclusion,Tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yll)-1H-pyrazol-l3Ylmethyl}carbamate stands as a testament to the ingenuity of modern chemical synthesis and its impact on biomedical research. Its complex architecture offers numerous opportunities for therapeutic development while serving as a valuable tool for fundamental scientific inquiry. As our understanding of molecular interactions deepens,CAS No 2680748 38 11 continues to be a cornerstone compound that will shape future advancements across multiple disciplines.
2680748-38-1 (tert-butyl N-(2-methoxyethyl)-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-3-ylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)